N'-[1-(2,5-dihydroxyphenyl)ethylidene]-1-adamantanecarbohydrazide

• IUPAC Name: N-[(E)-1-(2,5-dihydroxyphenyl)ethylideneamino]adamantane-1-carboxamide
• InChI: InChI=1S/C19H24N2O3/c1-11(16-7-15(22)2-3-17(16)23)20-21-18(24)19-8-12-4-13(9-19)6-14(5-12)10-19/h2-3,7,12-14,22-23H,4-6,8-10H2,1H3,(H,21,24)/b20-11+
• InChI Key: FIGIRDSJJOVUPS-RGVLZGJSSA-N
• Canonical SMILES: CC(=NNC(=O)C12CC3CC(C1)CC(C3)C2)C4=C(C=CC(=C4)O)O
• Isomeric SMILES: C/C(=N\NC(=O)C12CC3CC(C1)CC(C3)C2)/C4=C(C=CC(=C4)O)O
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-1-adamantanecarbohydrazide, also known as ADAH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-[1-(2,5-dihydroxyphenyl)ethylidene]-1-adamantanecarbohydrazide is not fully understood. However, studies have shown that this compound may exert its biological effects through the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of tyrosinase, an enzyme involved in melanin synthesis. This compound has also been shown to inhibit the activation of NF-κB, a transcription factor involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to inhibit the proliferation and induce apoptosis of cancer cells. This compound has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. In addition, this compound has been shown to protect against oxidative stress and neurotoxicity in neuronal cell cultures.

Advantages and Limitations for Lab Experiments

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-1-adamantanecarbohydrazide has several advantages for lab experiments, including its low toxicity and high stability. However, this compound also has some limitations, including its low solubility in water and its potential to form aggregates in solution. These limitations can be overcome through the use of appropriate solvents and surfactants.

Future Directions

There are several future directions for the study of N'-[1-(2,5-dihydroxyphenyl)ethylidene]-1-adamantanecarbohydrazide. First, further studies are needed to elucidate the mechanism of action of this compound and its potential targets. Second, studies are needed to optimize the synthesis method of this compound and to develop more efficient and scalable methods. Third, studies are needed to evaluate the potential applications of this compound in various fields, including medicine, agriculture, and material science. Finally, studies are needed to evaluate the safety and toxicity of this compound in vivo.
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Further studies are needed to fully understand its mechanism of action and to evaluate its potential applications.

Synthesis Methods

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-1-adamantanecarbohydrazide can be synthesized through a condensation reaction between 1-adamantanecarbohydrazide and 2,5-dihydroxybenzaldehyde. The reaction is carried out in the presence of a catalyst such as acetic acid or hydrochloric acid. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-1-adamantanecarbohydrazide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anticancer, antidiabetic, and neuroprotective properties. In agriculture, this compound has been studied for its potential as a plant growth regulator and pesticide. In material science, this compound has been used as a precursor for the synthesis of metal-organic frameworks.